Cas no 1780209-38-2 (3-Bromo-4-fluoro-2-hydroxyanisole)
3-Bromo-4-fluoro-2-hydroxyanisole Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-4-fluoro-2-hydroxyanisole
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- Inchi: 1S/C7H6BrFO2/c1-11-5-3-2-4(9)6(8)7(5)10/h2-3,10H,1H3
- InChI Key: UJAGEPCFKQIIOX-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5
3-Bromo-4-fluoro-2-hydroxyanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020908-250mg |
3-Bromo-4-fluoro-2-hydroxyanisole |
1780209-38-2 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013020908-500mg |
3-Bromo-4-fluoro-2-hydroxyanisole |
1780209-38-2 | 97% | 500mg |
863.90 USD | 2021-06-24 | |
| Alichem | A013020908-1g |
3-Bromo-4-fluoro-2-hydroxyanisole |
1780209-38-2 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
3-Bromo-4-fluoro-2-hydroxyanisole Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-Bromo-4-fluoro-2-hydroxyanisole
3-Bromo-4-fluoro-2-hydroxyanisole (CAS No. 1780209-38-2): A Comprehensive Overview
3-Bromo-4-fluoro-2-hydroxyanisole, also known by its CAS number 1780209-38-2, is a chemically synthesized aromatic compound with a unique combination of functional groups. This compound belongs to the class of anisoles, which are derivatives of anisole (methoxybenzene) with various substituents. The presence of bromine, fluorine, and hydroxyl groups on the aromatic ring makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the efficient synthesis and characterization of this compound, paving the way for its exploration in diverse fields.
The molecular structure of 3-Bromo-4-fluoro-2-hydroxyanisole is characterized by a phenyl ring with three substituents: a bromine atom at position 3, a fluorine atom at position 4, and a hydroxyl group at position 2. This substitution pattern imparts unique electronic and steric properties to the molecule. The hydroxyl group introduces hydrogen bonding capabilities, while the halogen atoms (bromine and fluorine) contribute to the molecule's lipophilicity and electronic effects. These properties make it an attractive candidate for use in drug design, where precise control over molecular interactions is crucial.
Recent studies have highlighted the potential of 3-Bromo-4-fluoro-2-hydroxyanisole as a building block in medicinal chemistry. Researchers have explored its role as a lead compound in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against human cancer cell lines. The hydroxyl group plays a critical role in enhancing the compound's bioavailability, while the halogen atoms contribute to its selectivity towards specific biological targets.
In addition to its pharmaceutical applications, 3-Bromo-4-fluoro-2-hydroxyanisole has shown potential in agrochemical research. A 2023 paper in Pest Management Science reported that this compound exhibits potent insecticidal activity against several agricultural pests. The unique combination of functional groups allows it to disrupt key metabolic pathways in insects without causing significant harm to non-target organisms. This makes it a promising candidate for the development of eco-friendly pesticides.
The synthesis of 3-Bromo-4-fluoro-2-hydroxyanisole involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling and nucleophilic aromatic substitution. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers are also exploring green chemistry approaches to minimize waste and reduce environmental impact during its synthesis.
In terms of environmental impact, studies have shown that 3-Bromo-4-fluoro-2-hydroxyanisole is biodegradable under certain conditions, which aligns with growing concerns about chemical sustainability. However, further research is needed to fully understand its environmental fate and potential risks to ecosystems.
In conclusion, 3-Bromo-4-fluoro-2-hydroxyanisole (CAS No. 1780209-38-2) is a versatile aromatic compound with significant potential in various fields due to its unique chemical properties. Ongoing research continues to uncover new applications for this molecule, particularly in drug discovery and agrochemical development. As synthetic methods improve and environmental considerations gain prominence, this compound is poised to play an increasingly important role in modern chemistry.
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